Cas no 2171692-27-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid
• CAS No: 2171692-27-4
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6264265
• PubChem ID: 165527543
• Update Time: 2025-10-30

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(furan-3-yl)methyl](methyl)carbamoyl}butanoic acid
• 2171692-27-4
• EN300-1494754

• Inchi： 1S/C26H26N2O6/c1-28(14-17-12-13-33-15-17)25(31)23(10-11-24(29)30)27-26(32)34-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,12-13,15,22-23H,10-11,14,16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： ODTZETGULYUSBA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC1=COC=C1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic Acid (CAS No. 2171692-27-4)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid, with the CAS number 2171692-27-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid consists of a butanoic acid backbone, modified with two distinct substituents: a fluorenylmethoxycarbonyl group and a furan-3-ylmethyl(methyl)carbamoyl group. The presence of these groups not only enhances the compound's complexity but also opens up a wide range of possibilities for its interaction with biological targets. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis as an protecting group for amino acids, while the furan moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition processes.

In recent years, there has been a growing interest in the development of novel molecules that can modulate biological pathways by targeting specific enzymes or receptors. The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid has been explored in several research studies due to its potential to interact with various biological targets. For instance, its structure suggests that it may have inhibitory effects on certain enzymes involved in metabolic pathways or signal transduction processes. This makes it a promising candidate for further investigation in the context of drug discovery and development.

One of the most compelling aspects of this compound is its dual functionality, which allows it to potentially interact with multiple targets simultaneously. The fluorenylmethoxycarbonyl group can serve as a scaffold for further derivatization, enabling the creation of analogs with tailored properties. Meanwhile, the furan moiety can be engineered to enhance binding affinity or selectivity towards specific biological targets. This flexibility makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid an attractive molecule for medicinal chemists looking to develop innovative therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for constructing the complex framework of the molecule. These synthetic challenges highlight the expertise required to work with such intricate structures and underscore the importance of collaboration between synthetic chemists and biologists.

In terms of biological activity, preliminary studies have suggested that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid may exhibit properties that make it useful in treating various diseases. For example, its ability to modulate enzyme activity could be exploited in the development of drugs targeting metabolic disorders or inflammatory conditions. Additionally, its structural features might allow it to interact with receptors or ion channels involved in neurological diseases or cancer. While these findings are still preliminary, they provide a strong foundation for further exploration.

The use of computational methods has also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling techniques can predict how 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key residues or binding sites that need to be optimized for improved efficacy. By combining experimental data with computational insights, researchers can accelerate the drug discovery process and increase the likelihood of success.

The development of novel pharmaceuticals is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. However, compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(furan-3-yl)methyl(methyl)carbamoyl}butanoic acid offer new opportunities by providing starting points for designing molecules with enhanced therapeutic potential. As research continues to uncover new biological targets and mechanisms, compounds with similar structures are likely to play an increasingly important role in addressing unmet medical needs.

In conclusion, 4-( (9H-fluoren - 9 - ylmeth ox y carb on y l ) am i no ) - 4 - { ( furan - 3 - y lm e th y l ( me th y l ) ca r ba m o y l ) bu ta no i c ac i d (CAS No. 2171692 - 27 - 4) is a promising compound with significant potential in pharmaceutical research and development. Its complex structure and dual functionality make it an attractive candidate for further exploration, particularly in the context of modulating biological pathways and developing new therapeutic agents. As our understanding of biology continues to advance, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.